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Compound of Interest

2-Bromo-N-(4-
Compound Name:

fluorobenzyl)benzenesulfonamide

cat. No.: B1309533

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory use
of 2-Bromo-N-(4-fluorobenzyl)benzenesulfonamide. The protocols outlined are based on
established principles for handling similar chemical compounds and are intended to ensure
laboratory safety and experimental reproducibility.

Chemical and Physical Properties

While extensive experimental data for 2-Bromo-N-(4-fluorobenzyl)benzenesulfonamide is

not readily available in public literature, its properties can be estimated based on data from
structurally related compounds.
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Identifier/Descriptor Value Source
2-bromo-N-[(4-

IUPAC Name fluorophenyl)methyllbenzenes ChemicalBook][1]
ulfonamide

CAS Number 321705-40-2 ChemicalBook[1]

Molecular Formula C13H11BrFNO2S N/A

Molecular Weight 344.20 g/mol N/A

Predicted Boiling Point 461.0+£55.0 °C ChemicalBook[1]

Predicted Density 1.556+0.06 g/cm3 ChemicalBook][1]

Safety, Handling, and Storage

The following safety and handling procedures are based on guidelines for similar

benzenesulfonamide derivatives.[2][3][4]

2.1 Hazard ldentification

Based on analogous compounds, 2-Bromo-N-(4-fluorobenzyl)benzenesulfonamide may

cause skin irritation, serious eye irritation, and respiratory irritation.[3][4] It is crucial to handle

this chemical with care to avoid exposure.

2.2 Personal Protective Equipment (PPE)

When handling this compound, it is essential to wear appropriate PPE:

o Eye Protection: Safety glasses with side-shields or chemical splash goggles are required. A

face shield may be necessary if there is a risk of splashing.[2]

+ Hand Protection: Chemical-resistant gloves, such as butyl rubber or neoprene, are

recommended. Nitrile gloves may be suitable for incidental contact but should be changed

immediately upon contamination.[2]

» Body Protection: A laboratory coat, closed-toed shoes, and long pants are mandatory. For

tasks with a higher risk of splashing, a chemically impervious apron should be worn.[2]
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» Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize the inhalation of any dust or vapors.[2]

2.3 Storage

Proper storage is critical to maintain the integrity of the compound:

e Store in a cool, dry, and well-ventilated area.[4][5]

o Keep the container tightly closed to prevent moisture ingress.[2][4]

o Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,
and amines.[6]

« Itis advisable to store the compound locked up and protected from light.[2]
2.4 First Aid Measures
In case of accidental exposure, take the following immediate actions:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. Seek medical attention if skin irritation
occurs.[3]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[3]

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Get medical attention if symptoms occur.[3]

¢ Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Get medical attention if symptoms occur.[3]

Experimental Protocols

The following section provides a detailed methodology for the synthesis and characterization of
2-Bromo-N-(4-fluorobenzyl)benzenesulfonamide. This protocol is adapted from established
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procedures for the synthesis of analogous sulfonamides.[7][8]
3.1 Synthesis of 2-Bromo-N-(4-fluorobenzyl)benzenesulfonamide

This procedure is based on the reaction of 2-bromobenzenesulfonyl chloride with 4-
fluorobenzylamine.

Materials:

2-bromobenzenesulfonyl chloride

e 4-fluorobenzylamine

e Pyridine or triethylamine (base)

e Dichloromethane (DCM) or Chloroform (solvent)
e 1M Hydrochloric acid (HCI)

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 4-fluorobenzylamine (1.0 equivalent) in
dichloromethane.

 To this solution, add pyridine (1.2 equivalents) and cool the mixture in an ice bath.
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e Slowly add a solution of 2-bromobenzenesulfonyl chloride (1.1 equivalents) in
dichloromethane to the stirred mixture.

 Allow the reaction to warm to room temperature and stir for 12-24 hours.
e Monitor the reaction progress using thin-layer chromatography (TLC).
o Upon completion, transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with 1M HCI, saturated sodium bicarbonate solution, and
brine.[7]

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator to obtain the crude product.[9]

» Purify the crude product by recrystallization or column chromatography to yield pure 2-
Bromo-N-(4-fluorobenzyl)benzenesulfonamide.

3.2 Characterization

The identity and purity of the synthesized compound should be confirmed using standard
analytical techniques:

e 'H NMR and 3C NMR Spectroscopy: To confirm the chemical structure.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.
e Melting Point Analysis: To assess the purity of the final product.
Visualizations

4.1 Experimental Workflow

The following diagram outlines the key stages in the synthesis and characterization of 2-
Bromo-N-(4-fluorobenzyl)benzenesulfonamide.
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4.2 Hypothetical Signaling Pathway
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Benzenesulfonamide derivatives are known to target various enzymes. The following diagram

illustrates a hypothetical mechanism where 2-Bromo-N-(4-
fluorobenzyl)benzenesulfonamide acts as an inhibitor of a generic kinase, a common target

for such compounds in drug development.

Hypothetical Kinase Inhibition Pathway
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Hypothetical kinase inhibition pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-n-4-fluorobenzyl-benzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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